2',3'-dimethoxybiphenyl-4-carboxamide

• IUPAC Name: 4-(2,3-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C15H15NO3/c1-18-13-5-3-4-12(14(13)19-2)10-6-8-11(9-7-10)15(16)17/h3-9H,1-2H3,(H2,16,17)
• InChI Key: WQXSNUARTSMCDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=CC=C(C=C2)C(=O)N
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

2',3'-Dimethoxybiphenyl-4-carboxamide is a biphenyl derivative featuring a carboxamide group at the 4-position and methoxy substituents at the 2' and 3' positions of the biphenyl scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2’,3’-dimethoxybiphenyl-4-carboxamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 2’,3’-dimethoxybiphenyl, which can be obtained through the Suzuki coupling reaction of 2,3-dimethoxyphenylboronic acid with bromobenzene.

Amidation Reaction: The 2’,3’-dimethoxybiphenyl is then subjected to an amidation reaction with an appropriate amine, such as ammonia or an amine derivative, in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Industrial Production Methods

In an industrial setting, the production of 2’,3’-dimethoxybiphenyl-4-carboxamide may involve:

Large-Scale Suzuki Coupling: Utilizing palladium-catalyzed cross-coupling reactions to produce 2’,3’-dimethoxybiphenyl in large quantities.

Continuous Flow Amidation: Implementing continuous flow reactors for the amidation step to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2’,3’-Dimethoxybiphenyl-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The carboxamide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Nucleophiles like thiols, amines, or halides in the presence of a base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted biphenyl derivatives.

Scientific Research Applications

2’,3’-Dimethoxybiphenyl-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and coordination polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural similarity to biologically active compounds.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and liquid crystals.

Mechanism of Action

The mechanism of action of 2’,3’-dimethoxybiphenyl-4-carboxamide involves its interaction with specific molecular targets and pathways. For instance, its potential anticancer activity may be attributed to its ability to inhibit certain enzymes or signaling pathways involved in cell proliferation and survival. The exact molecular targets and pathways can vary depending on the specific biological context and application.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Biphenyl Carboxylic Acids vs. Carboxamides

• 4-Biphenyl Carboxylic Acid (CAS 92-92-2) : This compound replaces the carboxamide group with a carboxylic acid. The carboxylic acid derivative is more acidic (pKa ~4.5) and likely less lipophilic than the carboxamide, impacting its bioavailability and industrial applications (e.g., as a laboratory chemical or intermediate) .
• 4'-Ethyl-biphenyl-4-carboxylic Acid : The ethyl substituent enhances hydrophobicity compared to methoxy groups. Such analogs may prioritize industrial scalability over pharmacological utility due to reduced solubility .

Substituent Effects: Methoxy vs. Halogen or Hydroxy Groups

• 4'-Bromobiphenyl-2-carboxylic Acid (CAS 37174-65-5) : Bromine’s electronegativity increases polarity and may improve binding in halogen-bonding interactions. However, brominated compounds often face metabolic stability challenges compared to methoxy-substituted derivatives .
• N-Benzyl-3,4''-dihydroxy-3'',5''-dimethoxybiphenyl-4-carboxamide : The dihydroxy groups in this compound suggest higher reactivity (e.g., susceptibility to oxidation) versus the target’s methoxy groups, which offer steric protection and metabolic stability .

Complex Carboxamide Derivatives

• The target’s simpler structure may prioritize synthetic accessibility and cost-effectiveness over specialized binding interactions .
• [1,1'-Biphenyl]-3-carboxamide, 3'-[[[3-[[2-[[2-(dimethylamino)benzoyl]amino]ethyl]amino]phenyl]amino]sulfonyl]-4'-methoxy-N,N-dimethyl- (CAS 1804978-81-1): The sulfonyl and dimethylamino groups introduce hydrogen-bonding and basicity, contrasting with the target’s neutral methoxy substituents. Such modifications could alter pharmacokinetic profiles .

Data Table: Key Structural and Functional Comparisons

Compound Name	Core Structure	Substituents	Key Properties/Applications	Reference
2',3'-Dimethoxybiphenyl-4-carboxamide	Biphenyl-4-carboxamide	2',3'-OCH3	Potential pharmacological intermediate; enhanced stability
4-Biphenyl Carboxylic Acid	Biphenyl-4-COOH	None	Laboratory chemical; industrial use
4'-Bromobiphenyl-2-carboxylic Acid	Biphenyl-2-COOH	4'-Br	Halogen-bonding applications
Caffeic Acid	Cinnamic acid	3,4-OH	Antioxidant; dietary supplements
N-Benzyl-...carboxamide (2004)	Biphenyl-4-carboxamide	3,4''-OH; 3'',5''-OCH3	Research compound; redox activity

Research Implications and Limitations

The comparison highlights how substituent choice (e.g., methoxy vs. hydroxy or halogen) and functional groups (carboxamide vs. carboxylic acid) dictate chemical behavior. While the target compound’s methoxy groups likely enhance stability and lipophilicity, direct pharmacological data are absent in the provided evidence. Further studies should explore its synthesis, reactivity, and biological activity relative to analogs like caffeic acid derivatives or halogenated biphenyls .